Cas no 62642-49-3 (1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)-)
62642-49-3 structure
Product Name:1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)-
CAS No:62642-49-3
MF:C4H3Cl3N2O
MW:201.438417673111
CID:436781
PubChem ID:12329618
Update Time:2025-04-19
1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)-
- 3-(chloromethyl)-4-(dichloromethyl)-1,2,5-oxadiazole
- DTXSID70490333
- 62642-49-3
- 3-chloromethyl-4-dichloromethylfurazan
-
- Inchi: 1S/C4H3Cl3N2O/c5-1-2-3(4(6)7)9-10-8-2/h4H,1H2
- InChI Key: VXVZXHXHALWIPC-UHFFFAOYSA-N
- SMILES: ClC(C1C(CCl)=NON=1)Cl
Computed Properties
- Exact Mass: 199.93129
- Monoisotopic Mass: 199.931096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92
1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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